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Compound of Interest

Compound Name: Multiflorin

Cat. No.: B15595083

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Multiflorin, a flavonoid glycoside, has garnered significant interest for its potential therapeutic

applications. This guide provides a comprehensive comparative analysis of Multiflorin derived

from two prominent botanical sources: the fruits of Rosa multiflora and the roots of Polygonum

multiflorum. The objective is to equip researchers with the necessary data and methodologies

to make informed decisions regarding the selection of source material and analytical

procedures for the investigation of this promising bioactive compound.

Data Presentation: Quantitative Analysis of
Multiflorin and Bioactivity
The yield of Multiflorin and the biological activity of extracts from Rosa multiflora and

Polygonum multiflorum can vary depending on the specific plant part, geographical origin, and

extraction methodology. The following tables summarize key quantitative data to facilitate a

comparative assessment.

Table 1: Comparative Yield of Multiflorin and Total Flavonoids
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Botanical
Source

Plant Part Compound Yield/Content Reference

Prunus japonica

(related source

for Multiflorin A)

Seed Multiflorin A 6.93 mg/g [1][2]

Prunus humilis

(related source

for Multiflorin A)

Seed Multiflorin A 3.02 mg/g [1][2]

Polygonum

multiflorum

Root (Water

Extract)
Total Flavonoids 37.5 mg/g [3]

Polygonum

multiflorum

Leaf (Water

Extract)
Total Flavonoids 7.3 mg/g [3]

Polygonum

multiflorum

Stem (Water

Extract)
Total Flavonoids 8.0 mg/g [3]

Note: Direct comparative data for Multiflorin content in Rosa multiflora and Polygonum

multiflorum was not available in the reviewed literature. Data from Prunus species, also known

as sources of Multiflorin A, is provided for reference.

Table 2: Comparative Bioactivity of Extracts
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Botanical
Source

Extract Type Bioassay
Result (IC₅₀ or
Activity)

Reference

Rosa multiflora
Ethyl Acetate

Fraction (Flower)

DPPH Radical

Scavenging
High activity [4]

Rosa multiflora
Ether Fraction

(Flower)

Superoxide

Anion

Scavenging

High activity [4]

Polygonum

multiflorum

Water Extract

(Root)

DPPH Radical

Scavenging

92.5%

scavenging at

100 µg/mL

[3]

Polygonum

multiflorum

Isolated

Compounds

(Quercetin,

Luteolin)

Nitric Oxide

Production

Inhibition

IC₅₀: 12.0 µM

(Quercetin), 7.6

µM (Luteolin)

[5][6][7]

Experimental Protocols
Detailed methodologies are crucial for the reproducibility of scientific findings. This section

outlines the protocols for the extraction, purification, and analysis of Multiflorin, as well as for

the assessment of its biological activity.

Extraction and Purification of Multiflorin
This protocol describes a general method for the extraction and purification of flavonoids from

plant materials, which can be adapted for Multiflorin.
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Plant Material
(e.g., Dried Roots of P. multiflorum)

Extraction with 95% Ethanol

Reflux or Ultrasonic Extraction

Solvent Partitioning
(Water, Ethyl Acetate, n-Butanol)

Macroporous Resin
Column Chromatography

Aqueous & n-Butanol Fractions

High-Speed Counter-Current
Chromatography (HSCCC)

Enriched Flavonoid Fraction

Preparative HPLC

Partially Purified Fractions

Pure Multiflorin
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Sample Preparation
(Extraction & Filtration)

HPLC System
(C18 Column)

DAD Detection
(e.g., 280 nm)

Mobile Phase
(Acetonitrile/Water Gradient)

Quantification
(Peak Area vs. Standard Curve)
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Culture RAW 264.7 Cells

Pre-treat with Multiflorin

Stimulate with LPS

Incubate for 24 hours

Measure Nitrite with Griess Reagent

Calculate % Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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